3-[(4-Chlorophenyl)methyl]-3-methyloxirane-2-carbonitrile

Specification

• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.65 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-3-methyloxirane-2-carbonitrile
• Standard InChI: InChI=1S/C11H10ClNO/c1-11(10(7-13)14-11)6-8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3
• Standard InChI Key: NLHVGGNQNWUOIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(O1)C#N)CC2=CC=C(C=C2)Cl

Introduction

3-[(4-Chlorophenyl)methyl]-3-methyloxirane-2-carbonitrile is an organic compound characterized by its unique structural features, including an oxirane (epoxide) ring and a carbonitrile group. The molecular formula of this compound is C11H10ClNO, with a molecular weight of approximately 207.65 g/mol. This compound's distinctive structure contributes to its potential biological activities and chemical reactivity.

Synthesis Methods

The synthesis of 3-[(4-Chlorophenyl)methyl]-3-methyloxirane-2-carbonitrile typically involves the reaction of 4-chlorobenzaldehyde with an appropriate epoxide precursor under basic conditions. Sodium hydroxide is commonly used as a base, and methanol as a solvent. The reaction proceeds through an intermediate stage leading to cyclization and formation of the oxirane ring.

Biological Activities

Research indicates that this compound exhibits potential biological activities, particularly in antimicrobial and anticancer domains. Its structure allows it to interact with biological targets, potentially acting as an electrophile that forms covalent bonds with nucleophilic sites in proteins and enzymes. This reactivity may alter the function of these biomolecules, leading to significant biological effects.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-[(4-Chlorophenyl)methyl]-3-methyloxirane-2-carbonitrile, but they differ in core structure or functional group arrangement. For example:

Compound Name	Molecular Formula	Unique Features
3-(4-Chlorophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole	C16H14ClN2	Different core structure
3-(4-Chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one	C13H10ClN	Different functional group arrangement
Methyl 3-(4-chlorophenyl)-3-ethyloxirane-2-carboxylate	C12H11ClO3	Contains a carboxylate ester instead of carbonitrile

These differences highlight the unique chemical reactivity and potential biological activity of 3-[(4-Chlorophenyl)methyl]-3-methyloxirane-2-carbonitrile.